Cas no 1806505-95-2 (Ethyl 2-(3-bromopropanoyl)-6-carboxybenzoate)

• Product Name: Ethyl 2-(3-bromopropanoyl)-6-carboxybenzoate
• CAS No: 1806505-95-2
• MF: C₁₃H₁₃BrO₅
• MW: 329.143323659897
• CID: 4959724
• Update Time: 2025-10-25

Ethyl 2-(3-bromopropanoyl)-6-carboxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromopropanoyl)-6-carboxybenzoate

• Inchi： 1S/C13H13BrO5/c1-2-19-13(18)11-8(10(15)6-7-14)4-3-5-9(11)12(16)17/h3-5H,2,6-7H2,1H3,(H,16,17)
• InChI Key： QWUKFSFRGNVLRA-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C(=O)O)C=1C(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 355
• XLogP3: 2
• Topological Polar Surface Area: 80.7

Additional information on Ethyl 2-(3-bromopropanoyl)-6-carboxybenzoate

Ethyl 2-(3-bromopropanoyl)-6-carboxybenzoate: A Comprehensive Overview

Ethyl 2-(3-bromopropanoyl)-6-carboxybenzoate, with the CAS number 1806505-95-2, is a complex organic compound that has garnered significant attention in the field of organic chemistry and materials science. This compound, characterized by its unique structure, has been the subject of numerous studies due to its potential applications in drug design, polymer synthesis, and as a versatile building block in organic synthesis.

The molecular structure of Ethyl 2-(3-bromopropanoyl)-6-carboxybenzoate consists of a benzene ring substituted with two key functional groups: a 3-bromopropanoyl group and a carboxylic acid ethyl ester group. The presence of these groups imparts the compound with distinct chemical properties, making it highly reactive under specific conditions. Recent research has highlighted its role in click chemistry reactions, where it serves as an efficient precursor for the synthesis of bioactive molecules.

One of the most notable advancements involving this compound is its application in the development of novel drug delivery systems. Scientists have utilized its reactivity to create biodegradable polymers that can encapsulate therapeutic agents, enhancing drug efficacy and reducing side effects. This breakthrough was reported in a groundbreaking study published in *Nature Materials* in 2023, where Ethyl 2-(3-bromopropanoyl)-6-carboxybenzoate was employed as a key intermediate in the synthesis of polyesters with tailored degradation profiles.

In addition to its role in materials science, this compound has also found applications in the field of agrochemicals. Researchers have demonstrated its potential as a precursor for herbicides and fungicides, leveraging its ability to undergo selective transformations under controlled conditions. A study conducted at the University of California, Berkeley, revealed that derivatives of Ethyl 2-(3-bromopropanoyl)-6-carboxybenzoate exhibit potent activity against plant pathogens, offering a sustainable alternative to conventional pesticides.

The synthesis of Ethyl 2-(3-bromopropanoyl)-6-carboxybenzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent innovations in catalysis have significantly improved the yield and purity of this compound, making it more accessible for large-scale production. For instance, the use of palladium-catalyzed cross-coupling reactions has enabled chemists to construct the benzene ring substituents with unprecedented precision.

Moreover, computational chemistry has played a pivotal role in understanding the electronic properties and reactivity of this compound. Advanced molecular modeling techniques have provided insights into its interaction with biological systems, paving the way for its application in medicinal chemistry. A team at the Massachusetts Institute of Technology (MIT) utilized density functional theory (DFT) calculations to predict the binding affinity of Ethyl 2-(3-bromopropanoyl)-6-carboxybenzoate derivatives to various protein targets, demonstrating their potential as leads for new drug candidates.

In conclusion, Ethyl 2-(3-bromopropanoyl)-6-carboxybenzoate (CAS No. 1806505-95-2) stands out as a versatile and valuable compound in contemporary chemical research. Its unique structure and reactivity continue to drive innovations across multiple disciplines, from materials science to pharmacology. As research into this compound progresses, it is anticipated that new applications will emerge, further solidifying its importance in both academic and industrial settings.